Cas no 2306275-34-1 (7-chloro-5-methyl-2-methylsulfanyl-pyrido[2,3-d]pyrimidine)

• Product Name: 7-chloro-5-methyl-2-methylsulfanyl-pyrido[2,3-d]pyrimidine
• CAS No: 2306275-34-1
• MF: C₉H₈ClN₃S
• MW: 225.697918891907
• CID: 5294795
• Update Time: 2026-03-10

7-chloro-5-methyl-2-methylsulfanyl-pyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine, 7-chloro-5-methyl-2-(methylthio)-
• 7-chloro-5-methyl-2-methylsulfanyl-pyrido[2,3-d]pyrimidine

• Inchi： 1S/C9H8ClN3S/c1-5-3-7(10)12-8-6(5)4-11-9(13-8)14-2/h3-4H,1-2H3
• InChI Key： VSIDLPNMCBTZDO-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C2C(C)=CC(Cl)=NC2=N1

Additional information on 7-chloro-5-methyl-2-methylsulfanyl-pyrido[2,3-d]pyrimidine

7-Chloro-5-Methyl-2-Methylsulfanyl-Pyrido[2,3-D]Pyrimidine: A Comprehensive Overview

The compound 7-chloro-5-methyl-2-methylsulfanyl-pyrido[2,3-d]pyrimidine, identified by the CAS number 2306275-34-1, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridopyrimidines, which are known for their unique structural properties and diverse biological activities. The presence of chlorine and methylsulfanyl groups in its structure contributes to its distinctive reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of pyrido[2,3-d]pyrimidines as scaffolds for drug discovery. The substitution pattern in 7-chloro-5-methyl-2-methylsulfanyl-pyrido[2,3-d]pyrimidine allows for fine-tuning of its physicochemical properties, making it a promising candidate for anti-cancer drug development. Researchers have demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, particularly in breast and lung cancer models.

The synthesis of 7-chloro-5-methyl-2-methylsulfanyl-pyrido[2,3-d]pyrimidine involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The incorporation of the methylsulfanyl group at position 2 is critical for stabilizing the aromatic system and enhancing the compound's solubility. This makes it more amenable for formulation into drug delivery systems.

In terms of pharmacokinetics, studies have shown that 7-chloro-5-methyl-2-methylsulfanyl-pyrido[2,3-d]pyrimidine has favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential efficacy in targeting intracellular pathogens or cancer cells. Additionally, the compound's stability under physiological conditions ensures sustained release and prolonged therapeutic effects.

The latest research on this compound has focused on its mechanism of action at the molecular level. It appears to inhibit key enzymes involved in cell proliferation and survival pathways, such as cyclin-dependent kinases (CDKs). This inhibition leads to cell cycle arrest and apoptosis in cancer cells without significantly affecting normal cells, indicating a high therapeutic index.

In conclusion, 7-chloro-5-methyl-2-methylsulfanyl-pyrido[2,3-d]pyrimidine represents a novel chemical entity with immense potential in the field of oncology. Its unique structure, combined with promising biological activities, positions it as a valuable asset in drug development pipelines. Continued research into its pharmacological properties and clinical applications will undoubtedly shed more light on its therapeutic potential.